Cas no 2649318-82-9 (tert-butyl 5-amino-3-ethyl-pyrazole-1-carboxylate)

• Product Name: tert-butyl 5-amino-3-ethyl-pyrazole-1-carboxylate
• CAS No: 2649318-82-9
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5301235
• Update Time: 2026-03-10

tert-butyl 5-amino-3-ethyl-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxylic acid, 5-amino-3-ethyl-, 1,1-dimethylethyl ester
• tert-butyl 5-amino-3-ethyl-pyrazole-1-carboxylate

• Inchi： 1S/C10H17N3O2/c1-5-7-6-8(11)13(12-7)9(14)15-10(2,3)4/h6H,5,11H2,1-4H3
• InChI Key： HELYYEJRMXHGJO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C(N)=CC(CC)=N1

Additional information on tert-butyl 5-amino-3-ethyl-pyrazole-1-carboxylate

Comprehensive Overview of tert-butyl 5-amino-3-ethyl-pyrazole-1-carboxylate (CAS No. 2649318-82-9)

tert-butyl 5-amino-3-ethyl-pyrazole-1-carboxylate (CAS No. 2649318-82-9) is a specialized pyrazole derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique tert-butyl carboxylate group, which enhances its stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers and industry professionals frequently search for high-purity pyrazole derivatives like this compound due to their applications in drug discovery and material science.

The molecular structure of tert-butyl 5-amino-3-ethyl-pyrazole-1-carboxylate includes an amino group at the 5-position and an ethyl substituent at the 3-position, contributing to its versatility in chemical reactions. Its CAS No. 2649318-82-9 is often queried in databases for patent research or regulatory compliance, reflecting its growing importance in industrial applications. Recent trends highlight increased interest in sustainable synthesis methods for such compounds, aligning with global efforts to reduce environmental impact.

In the context of AI-driven drug discovery, tert-butyl 5-amino-3-ethyl-pyrazole-1-carboxylate has gained attention as a building block for small-molecule therapeutics. Its pyrazole core is a common motif in kinase inhibitors and anti-inflammatory agents, addressing popular search queries like "pyrazole-based drug candidates 2024." Laboratories often optimize its synthesis to improve yield and scalability, topics frequently discussed in organic chemistry forums.

From a commercial perspective, suppliers of CAS No. 2649318-82-9 emphasize GMP-compliant production to meet the demands of pharmaceutical grade materials. The compound's thermodynamic properties and solubility profiles are critical for formulation scientists, making it a subject of studies on excipient compatibility. Additionally, its role in catalysis and ligand design is explored in academic publications, often linked to searches for "heterocyclic compound applications."

Emerging applications of tert-butyl 5-amino-3-ethyl-pyrazole-1-carboxylate include its use in photoactive materials and electronic sensors, resonating with trends in green chemistry and nanotechnology. Its structural modularity allows derivatization for customized chemical libraries, a hot topic in combinatorial chemistry. As regulatory frameworks evolve, documentation for 2649318-82-9 increasingly includes safety data sheets and lifecycle assessments to address ESG (Environmental, Social, and Governance) criteria.

In summary, tert-butyl 5-amino-3-ethyl-pyrazole-1-carboxylate (CAS No. 2649318-82-9) represents a multifaceted compound bridging academic research and industrial innovation. Its relevance to cutting-edge scientific inquiries ensures sustained interest across disciplines, from medicinal chemistry to advanced material engineering.